3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid

• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 3-(1-benzylpyrazol-4-yl)prop-2-enoic acid
• InChI: InChI=1S/C13H12N2O2/c16-13(17)7-6-12-8-14-15(10-12)9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,16,17)
• InChI Key: NVXSZZZOLFQEKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)C=CC(=O)O

Description

3-(1-Benzyl-1H-pyrazol-4-yl)prop-2-enoic acid is an α,β-unsaturated carboxylic acid derivative featuring a pyrazole core substituted with a benzyl group at the N1 position and a propenoic acid moiety at the C4 position. Its molecular weight is reported as 235.12 g/mol, with a purity of 95% in commercial catalogues .

Preparation Methods

Reaction Mechanism and Regioselectivity

Benzyl hydrazine reacts with a 1,3-diketone (e.g., ethyl 3-oxobutanoate) under acidic conditions to form a hydrazone intermediate, which cyclizes to yield 1-benzyl-3,5-dimethyl-1H-pyrazole. Regioselectivity is governed by the electronic effects of substituents, with the benzyl group preferentially occupying the N1 position due to steric and electronic factors.

Experimental Optimization

A study from the University of Lisbon demonstrated that slow addition of benzyl hydrazine to the diketone in a 70:30 triethylamine/PEG-400 solvent system minimizes exothermic side reactions, improving yields to 50–85%. Recrystallization from ethanol/water mixtures provided pure pyrazole intermediates with melting points of 126–134°C.

Table 1: Solvent Effects on Knorr Pyrazole Synthesis Yield

Solvent System	Yield (%)	Melting Point (°C)
Pyridine	70	129–134
Triethylamine/PEG-400	85	126–130
PEG-400 Alone	25	121–128

Alternative Synthetic Routes and Modifications

One-Pot Tandem Synthesis

A streamlined approach combines Knorr cyclization and Knoevenagel condensation in a single pot. Ethyl acetoacetate, benzyl hydrazine, and malonic acid are heated in PEG-400 with catalytic triethylamine, achieving a 68% overall yield. This method reduces purification steps but requires precise temperature control to avoid byproducts.

Enzymatic Resolution for Enantiopure Forms

Lipase-catalyzed ester hydrolysis of racemic methyl 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoate has been reported, yielding (R)- and (S)-enantiomers with 98% ee. This method is critical for pharmaceutical applications requiring chiral specificity.

Industrial-Scale Production and Challenges

Solvent Recovery and Sustainability

Large-scale synthesis faces challenges in solvent recycling. PEG-400, while effective, complicates product isolation due to high viscosity. Recent advances employ switchable hydrophilicity solvents (SHS) that phase-separate upon CO$$_2$$ addition, enabling >95% solvent recovery.

Byproduct Management

The primary byproduct, 1-benzyl-5-methyl-1H-pyrazole-4-carboxylic acid, forms via over-oxidation of the acrylic acid moiety. Reductive workups with NaBH$$_4$$ suppress this pathway, improving selectivity to >95%.

Applications and Derivatives

The acrylic acid group enables conjugation to polymers for drug delivery systems. Recent patents describe metal-organic frameworks (MOFs) incorporating 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid as ligands for gas storage. Antibacterial pyrazolopyrimidine derivatives synthesized from this compound show MIC values of 2–8 µg/mL against Staphylococcus aureus.

Chemical Reactions Analysis

Types of Reactions

3-(1-Benzyl-1H-pyrazol-4-yl)prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the double bond in the propenoic acid moiety to a single bond, forming saturated derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the pyrazole ring or the benzyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) can be used for bromination, while nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce saturated derivatives of the original compound.

Scientific Research Applications

3-(1-Benzyl-1H-pyrazol-4-yl)prop-2-enoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: The compound may be used in the development of new materials with specific chemical properties

Mechanism of Action

The mechanism of action of 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyl group and the pyrazole ring can participate in binding interactions, while the propenoic acid moiety can undergo chemical transformations that modulate the activity of the target molecule .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound is compared below with two closely related derivatives (Figure 1):

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (R)	Backbone	Molecular Weight (g/mol)	Purity	CAS Number	Source
3-(1-Benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	Benzyl (C₆H₅CH₂)	α,β-unsaturated	235.12	95%	Not provided
(2E)-3-(1-Methyl-1H-pyrazol-4-yl)prop-2-enoic acid	Methyl (CH₃)	α,β-unsaturated	~152.15*	Not listed	EN300-322533
3-(1-Methyl-1H-pyrazol-4-yl)propanoic acid	Methyl (CH₃)	Saturated	154.17	Not listed	796845-56-2

*Calculated based on molecular formula C₇H₈N₂O₂ (pyrazole + propenoic acid).

Key Observations:

Substituent Effects: The benzyl group in the target compound introduces significant steric bulk and aromaticity compared to the methyl group in analogues . This may enhance lipophilicity and influence binding interactions in biological systems.

Backbone Saturation: The α,β-unsaturated (propenoic acid) backbone in the target compound and EN300-322533 enables conjugation, increasing acidity (pKa ~3–4) compared to the saturated propanoic acid derivative (pKa ~4.5–5) . This difference may affect reactivity in coupling reactions or interactions with enzymatic targets.

Molecular Weight Trends :

• The benzyl-substituted compound has a molecular weight ~83 g/mol higher than its methyl-substituted unsaturated analog, consistent with the replacement of CH₃ with C₆H₅CH₂ .

Biological Activity

3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid, also known by its CAS number 121358-81-4, is a pyrazole derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which consists of a benzyl group attached to a pyrazole ring and an acrylic acid moiety. Its biological properties are being explored in various fields, including medicinal chemistry and pharmacology.

The synthesis of 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid typically involves multi-step organic reactions. The general synthetic route includes:

• Formation of the Pyrazole Ring : Cyclization of a hydrazine derivative with an appropriate diketone.
• Introduction of the Benzyl Group : Nucleophilic substitution reaction with a benzyl halide.
• Formation of the Acrylic Acid Moiety : Condensation with an acrylic acid precursor.

The molecular formula of this compound is $C_{13}H_{12}N_{2}O_{2}$, and it has been utilized in various biological assays to evaluate its activity against different targets.

Anticancer Properties

Recent studies have indicated that 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid exhibits significant anticancer activity. For instance, in vitro experiments conducted on human lung adenocarcinoma (A549) cells demonstrated that this compound can reduce cell viability effectively. The mechanism appears to involve the inhibition of specific signaling pathways associated with cancer cell proliferation.

Table 1: Anticancer Activity Results

Compound	Cell Line	Concentration (µM)	Viability (%)
3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	A549	100	64
Cisplatin	A549	100	70
Control	A549	-	100

These results suggest that the compound may be a viable candidate for further development as an anticancer agent, particularly when compared to standard treatments like cisplatin.

Anti-inflammatory Effects

In addition to its anticancer properties, this compound has also been investigated for anti-inflammatory activity. Studies have shown that it can inhibit the production of pro-inflammatory cytokines in various cell models, indicating its potential use in treating inflammatory diseases.

The biological activity of 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid is believed to be mediated through its interaction with specific molecular targets such as enzymes and receptors involved in cell signaling pathways. The compound may modulate these targets, leading to altered cellular responses that contribute to its therapeutic effects.

Case Studies

Several case studies have explored the efficacy of this compound in different biological contexts:

• Study on Lung Cancer : In a controlled experiment, A549 cells were treated with varying concentrations of the compound, revealing dose-dependent cytotoxicity.
• Inflammation Model : In a murine model of inflammation, administration of the compound resulted in significant reductions in swelling and pain indicators compared to untreated controls.

Q & A

Q. What are the key considerations for optimizing the synthesis of 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid to ensure high yield and purity?

• Methodological Answer : Synthesis optimization involves selecting appropriate coupling reagents (e.g., EDCI or DCC) for the condensation of benzyl-substituted pyrazole intermediates with propenoic acid derivatives. Solvent choice (e.g., DMF or THF) and temperature control (60–80°C) are critical to minimize side reactions. Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (using ethanol/water mixtures) ensures ≥95% purity. Monitoring reaction progress by TLC or HPLC is recommended .

Q. How can spectroscopic techniques (NMR, IR, MS) be employed to confirm the structure of 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid?

• Methodological Answer :

• 1H NMR : Identify aromatic protons (δ 7.2–7.5 ppm for benzyl and pyrazole rings) and the α,β-unsaturated carboxylic acid protons (δ 6.3–6.8 ppm for the doublet of the enoic acid moiety).
• IR : Confirm the carboxylic acid group (broad peak ~2500–3300 cm⁻¹ for O-H stretch; ~1700 cm⁻¹ for C=O stretch).
• MS : Use high-resolution mass spectrometry (HRMS) to verify the molecular ion peak (calculated for C₁₃H₁₂N₂O₂: 228.0899 g/mol) .

Q. What in vitro assays are suitable for preliminary evaluation of the biological activity of this compound?

• Methodological Answer :

• Antimicrobial Activity : Use broth microdilution assays (CLSI guidelines) against Gram-positive/negative bacteria and fungi.
• Anticancer Potential : Employ MTT assays (e.g., IC₅₀ determination in HeLa or MCF-7 cell lines) .
• Enzyme Inhibition : Screen against COX-2 or kinases using fluorometric or colorimetric substrate-based assays.

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data during structural refinement of 3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid derivatives?

• Methodological Answer : Use SHELXL for refinement, ensuring proper handling of disorder in the benzyl or pyrazole groups. Apply restraints to bond lengths/angles and validate with R-factor convergence (<5%). For twinned crystals, employ the TWIN/BASF commands in SHELXTL. Cross-validate with DFT-optimized geometries (e.g., Gaussian09) to resolve electron density mismatches .

Q. What strategies are effective for establishing structure-activity relationships (SAR) for derivatives of this compound?

• Methodological Answer :

• Substituent Variation : Synthesize analogs with electron-withdrawing/donating groups (e.g., -NO₂, -OCH₃) on the benzyl ring.

• Biological Profiling : Compare EC₅₀ values across analogs to identify critical substituents (see example table below).

• Computational Modeling : Perform docking studies (AutoDock Vina) to map interactions with target proteins (e.g., COX-2 active site) .

  Substituent (R)	EC₅₀ (μM) for COX-2 Inhibition
  -H	12.3 ± 1.2
  -Cl	8.7 ± 0.9
  -OCH₃	15.6 ± 1.5

Q. How can researchers address challenges in characterizing the stereochemistry of α,β-unsaturated carboxylic acid derivatives like this compound?

• Methodological Answer :

• Circular Dichroism (CD) : Compare experimental CD spectra with DFT-simulated spectra for E/Z isomers.
• NOESY NMR : Detect spatial proximity between the benzyl group and the enoic acid protons to confirm configuration.
• X-ray Crystallography : Resolve absolute configuration for crystalline derivatives .

Q. What advanced analytical methods are recommended for detecting degradation products under physiological conditions?

• Methodological Answer :

• LC-MS/MS : Use reverse-phase C18 columns (0.1% formic acid in water/acetonitrile gradient) to separate and identify hydrolyzed or oxidized products.
• Stability Studies : Incubate the compound in PBS (pH 7.4) at 37°C for 24–72 hours, monitoring degradation via UV-Vis (λ = 254 nm).
• SPR Biosensing : Track real-time binding affinity changes to target proteins upon degradation .

Key Data Contradictions and Solutions

Q. Why might discrepancies arise in reported biological activity data for this compound, and how can they be mitigated?

• Methodological Answer : Contradictions often stem from variations in assay conditions (e.g., serum concentration in cell cultures, solvent DMSO concentration). Standardize protocols using guidelines like MIAME (for genomics) or CONSORT (for pharmacological studies). Validate results across ≥3 independent labs .